Cas no 617691-08-4 (Benzonitrile, 4-[4-(3-pyridinylmethyl)-1-piperazinyl]-)

• Product Name: Benzonitrile, 4-[4-(3-pyridinylmethyl)-1-piperazinyl]-
• CAS No: 617691-08-4
• MF: C₁₇H₁₈N₄
• MW: 278.351623058319
• CID: 466850
• PubChem ID: 11357924
• Update Time: 2025-04-19

Benzonitrile, 4-[4-(3-pyridinylmethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[4-(3-pyridinylmethyl)-1-piperazinyl]-
• 4-[4-(pyridin-3-ylmethyl)piperazin-1-yl]benzonitrile
• DTXSID00463499
• 617691-08-4
• SCHEMBL3919449
• 4-(4-Pyridin-3-ylmethylpiperazin-1-yl)benzonitrile
• XXRQQMLMIYTZIW-UHFFFAOYSA-N

• Inchi： 1S/C17H18N4/c18-12-15-3-5-17(6-4-15)21-10-8-20(9-11-21)14-16-2-1-7-19-13-16/h1-7,13H,8-11,14H2
• InChI Key： XXRQQMLMIYTZIW-UHFFFAOYSA-N
• SMILES： N1(CC2C=NC=CC=2)CCN(C2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 278.15334
• Monoisotopic Mass: 278.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.16